Cas no 73891-72-2 (Hispidone)

• Product Name: Hispidone
• CAS No: 73891-72-2
• Molecular Formula: C₃₀H₄₈O₄
• Molecular Weight: 472.69972
• CID: 837475
• PubChem ID: 21603613

Hispidone Properties

Names and Identifiers

• Hispidone
• (13α,14β,17α,20S,23R,24S)-23,24-Dihydroxy-21,25-epoxylanost-7-en- 3-one
• 73891-72-2
• (13alpha,14beta,17alpha,20S,23R,24S)-21,25-Epoxy-23,24-dihydroxylanost-7-en-3-one
• FS-9004
• (5R,9R,10R,13S,14S,17S)-17-[(3S,5R,6S)-5,6-dihydroxy-7,7-dimethyloxepan-3-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• (13,14,17,20S,23R,24S)-21,25-Epoxy-23,24-dihydroxylanost-7-en-3-one
• [ "" ]

• InChIKey： YIBXWXOYFGZLRU-VRUJEOEASA-N
• Inchi： InChI=1S/C30H48O4/c1-26(2)23-9-8-21-20(28(23,5)13-12-24(26)32)11-15-29(6)19(10-14-30(21,29)7)18-16-22(31)25(33)27(3,4)34-17-18/h8,18-20,22-23,25,31,33H,9-17H2,1-7H3/t18-,19+,20+,22-,23+,25+,28-,29+,30-/m1/s1
• SMILES： CC1(C2CC=C3C(C2(CCC1=O)C)CCC4(C3(CCC4C5CC(C(C(OC5)(C)C)O)O)C)C)C

Computed Properties

• Exact Mass: 472.35500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 472.35526001g/mol
• Heavy Atom Count: 34
• Complexity: 888
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 5.69760
• PSA: 66.76000
• Boiling Point: 569.7±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.6 mmHg at 25°C
• Flash Point: 176.9±23.6 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3